An In-depth Technical Guide to Myristic Acid-d7 for Researchers and Drug Development Professionals
An In-depth Technical Guide to Myristic Acid-d7 for Researchers and Drug Development Professionals
Introduction
Myristic acid-d7, a deuterated analog of myristic acid, serves as a crucial internal standard for the precise quantification of its unlabeled counterpart in various biological matrices. Its application is particularly prominent in metabolomics, lipidomics, and pharmacokinetic studies, where accurate measurement of fatty acids is essential. This technical guide provides a comprehensive overview of the chemical properties, synthesis, and application of Myristic acid-d7, with a focus on its use in mass spectrometry-based analytical methods.
Core Chemical and Physical Properties
Myristic acid-d7, systematically named tetradecanoic-12,12,13,13,14,14,14-d7 acid, is a saturated fatty acid where seven hydrogen atoms on the terminal three carbons have been replaced with deuterium. This isotopic labeling renders it chemically similar to myristic acid but with a distinct molecular weight, allowing for its differentiation in mass spectrometric analyses.
Chemical Identifiers and Molecular Characteristics
| Property | Value |
| Chemical Name | tetradecanoic-12,12,13,13,14,14,14-d7 acid |
| Synonyms | C14:0-d7, FA 14:0-d7, Tetradecanoic Acid-d7 |
| Molecular Formula | C₁₄H₂₁D₇O₂ |
| Molecular Weight | 235.41 g/mol |
| CAS Number | Not widely available, specific to manufacturer |
| Appearance | White to off-white solid |
Physicochemical Properties
The physical properties of Myristic acid-d7 are very similar to those of unlabeled myristic acid.
| Property | Value (for unlabeled Myristic Acid) | Reference |
| Melting Point | 52-54 °C | [1][2] |
| Boiling Point | 250 °C at 100 mmHg | [1][2] |
| Density | 0.8622 g/cm³ at 54 °C | |
| Solubility | Soluble in chloroform, DMSO, and ethanol.[3][4][5] | |
| Storage Conditions | Store at -20°C for long-term stability. | [4][5] |
Synthesis of Myristic Acid-d7
While specific, proprietary synthesis methods for commercially available Myristic acid-d7 are not publicly disclosed, a general understanding of the synthetic route can be derived from established methods for the deuteration of fatty acids. A plausible synthetic approach involves the use of a deuterated starting material or a late-stage deuteration step.
One possible route could involve the coupling of a deuterated alkyl group with a fatty acid precursor. For instance, a Grignard reagent prepared from a deuterated bromoalkane (e.g., 1-bromo-2,2,3,3,4,4,4-heptadeuteriobutane) could be reacted with a suitable electrophile containing the remaining portion of the myristic acid backbone.
Alternatively, catalytic H-D exchange reactions on myristic acid or a precursor could be employed, although achieving selective deuteration at the terminal positions would require specific catalysts and reaction conditions. The synthesis of specifically labeled fatty acids often involves multi-step organic synthesis to ensure the precise location of the deuterium atoms.[6][7][8][9]
Application in Quantitative Analysis: Experimental Protocol
The primary application of Myristic acid-d7 is as an internal standard for the quantification of myristic acid in biological samples by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS). The following is a detailed experimental protocol for the analysis of myristic acid in a biological matrix (e.g., plasma) using GC-MS.
Experimental Workflow for Myristic Acid Quantification
Figure 1: A generalized workflow for the quantification of myristic acid in a biological sample using Myristic acid-d7 as an internal standard followed by GC-MS analysis.
Detailed Methodologies
1. Sample Preparation and Extraction [10] a. To a known volume or weight of the biological sample (e.g., 100 µL of plasma), add a precise amount of Myristic acid-d7 solution in a suitable solvent (e.g., ethanol) to achieve a final concentration within the expected range of endogenous myristic acid. b. For total myristic acid analysis (including esterified forms), perform alkaline hydrolysis by adding a solution of NaOH or KOH in methanol and incubating at an elevated temperature (e.g., 60°C for 1 hour). c. Acidify the sample to a pH below 3 using an appropriate acid (e.g., HCl or H₂SO₄) to protonate the fatty acids. d. Perform a liquid-liquid extraction of the fatty acids using a non-polar solvent such as hexane or iso-octane. Vortex the mixture and centrifuge to separate the phases. Collect the organic (upper) layer. Repeat the extraction for exhaustive recovery. e. Evaporate the pooled organic extracts to dryness under a stream of nitrogen.
2. Derivatization [11][12] a. To the dried extract, add a derivatizing agent to convert the fatty acids into their more volatile and thermally stable esters. A common method is the formation of fatty acid methyl esters (FAMEs) using BF₃-methanol or methanolic HCl. Alternatively, for enhanced sensitivity in electron capture negative ionization (ECNI) GC-MS, derivatization to pentafluorobenzyl (PFB) esters using PFB-Br can be performed. b. Incubate the reaction mixture at an elevated temperature (e.g., 60-80°C) for the time specified by the chosen derivatization protocol. c. After cooling, add water and a non-polar solvent (e.g., hexane) to extract the derivatized fatty acids. d. Evaporate the organic layer to dryness and reconstitute the sample in a small volume of a suitable solvent (e.g., iso-octane) for GC-MS injection.
3. GC-MS Analysis [12] a. Gas Chromatograph (GC) Conditions:
- Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).
- Injector Temperature: 250-280°C.
- Oven Temperature Program: Start at a low temperature (e.g., 80°C), hold for a few minutes, then ramp up to a final temperature of around 280-300°C. The exact program will depend on the column and the range of fatty acids being analyzed.
- Carrier Gas: Helium at a constant flow rate. b. Mass Spectrometer (MS) Conditions:
- Ionization Mode: Electron Ionization (EI) is commonly used.
- Acquisition Mode: Selected Ion Monitoring (SIM) is preferred for quantitative analysis to enhance sensitivity and selectivity. The ions to be monitored would be specific fragment ions for the derivatized myristic acid and Myristic acid-d7. For FAMEs, characteristic ions would be monitored. For PFB esters, the molecular anion or a characteristic fragment would be monitored. Full scan mode can be used for qualitative analysis.
4. Data Analysis and Quantification a. Integrate the peak areas of the selected ions for both endogenous myristic acid and the Myristic acid-d7 internal standard. b. Calculate the peak area ratio of myristic acid to Myristic acid-d7 for each sample. c. Prepare a calibration curve by analyzing a series of standards containing known concentrations of unlabeled myristic acid and a constant concentration of Myristic acid-d7. Plot the peak area ratio against the concentration of myristic acid. d. Determine the concentration of myristic acid in the unknown samples by interpolating their peak area ratios on the calibration curve.
Mass Spectrometry Fragmentation
Under Electron Ionization (EI), fatty acid esters typically undergo characteristic fragmentation patterns. For the methyl ester of myristic acid, prominent fragments include the molecular ion (M⁺), a peak corresponding to the loss of a methoxy group ([M-31]⁺), and a series of hydrocarbon fragments separated by 14 Da (CH₂). The McLafferty rearrangement can also produce a characteristic ion at m/z 74.[13][14][15][16][17][18]
For Myristic acid-d7 methyl ester, the molecular ion will be shifted by +7 Da compared to the unlabeled analog. The fragmentation pattern in the deuterated portion of the molecule will also be shifted, providing unique ions for SIM analysis, ensuring no interference from the unlabeled analyte.
Logical Relationship in Quantitative Analysis
The use of an internal standard like Myristic acid-d7 is based on a fundamental principle of analytical chemistry: the internal standard should behave identically to the analyte of interest during sample preparation and analysis.
References
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